Cas no 1934482-65-1 (Cyclobutaneacetic acid, 3-amino-, methyl ester)

• Product Name: Cyclobutaneacetic acid, 3-amino-, methyl ester
• CAS No: 1934482-65-1
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5253377
• Update Time: 2026-03-09

Cyclobutaneacetic acid, 3-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid, 3-amino-, methyl ester

• Inchi： 1S/C7H13NO2/c1-10-7(9)4-5-2-6(8)3-5/h5-6H,2-4,8H2,1H3
• InChI Key： UPEINOXKGUAGPX-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)CC(N)C1

Additional information on Cyclobutaneacetic acid, 3-amino-, methyl ester

Exploring Cyclobutaneacetic acid, 3-amino-, methyl ester (CAS No. 1934482-65-1): A Versatile Building Block in Modern Organic Synthesis

In the realm of fine chemicals and pharmaceutical intermediates, Cyclobutaneacetic acid, 3-amino-, methyl ester (CAS 1934482-65-1) has emerged as a compound of significant interest due to its unique structural features and synthetic utility. This ester derivative, characterized by its cyclobutane core and amino functional group, offers a compelling platform for the development of novel bioactive molecules. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in the design of constrained peptidomimetics and small-molecule modulators targeting protein-protein interactions.

The structural motif of 3-amino cyclobutane is gaining traction in medicinal chemistry as it provides a balance between conformational rigidity and synthetic accessibility. Unlike its cyclohexane or cyclopentane counterparts, the cyclobutane ring introduces significant ring strain, which can enhance binding affinity and metabolic stability in drug candidates. Recent publications in journals like Journal of Medicinal Chemistry highlight the growing application of such strained ring systems in optimizing pharmacokinetic properties.

From a synthetic chemistry perspective, the methyl ester functionality in CAS 1934482-65-1 serves as a versatile handle for further derivatization. This feature aligns with current trends in sustainable chemistry, as it enables efficient transformations under mild conditions – a priority for researchers seeking to minimize environmental impact. The compound's amino group additionally offers opportunities for diverse modifications through amidation, reductive amination, or peptide coupling reactions, making it valuable for combinatorial chemistry approaches.

Analytical characterization of Cyclobutaneacetic acid, 3-amino-, methyl ester typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The quality control parameters for this compound are particularly scrutinized in pharmaceutical applications, where purity requirements often exceed 98%. Recent advancements in analytical methods, including chiral HPLC for enantiomeric purity assessment, have further enhanced its utility in asymmetric synthesis.

The commercial availability of 1934482-65-1 through specialty chemical suppliers has facilitated its adoption across research institutions. Pricing trends indicate growing demand, particularly from contract research organizations engaged in fragment-based drug discovery. Storage recommendations typically suggest inert atmosphere conditions at controlled temperatures to maintain stability, reflecting standard practices for amino acid derivatives.

In the context of green chemistry initiatives, synthetic routes to Cyclobutaneacetic acid derivatives are being optimized to reduce solvent waste and energy consumption. Recent patent literature describes improved catalytic methods for cyclobutane ring formation, addressing one of the key challenges in working with this strained ring system. These developments align with the pharmaceutical industry's focus on sustainable manufacturing processes.

Looking forward, the application potential of CAS 1934482-65-1 appears promising in emerging areas such as PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. Its structural features make it particularly suitable for linker construction in bifunctional molecules, a rapidly growing segment in drug discovery. Continued research into its physicochemical properties and biological compatibility will likely expand its utility across multiple therapeutic areas.